N-(aza(2-oxoindolin-3-ylidene)methyl)-2-((4-chlorophenyl)sulfonyl)ethanamide

• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-N-[(2-hydroxy-1H-indol-3-yl)imino]acetamide
• InChI: InChI=1S/C16H12ClN3O4S/c17-10-5-7-11(8-6-10)25(23,24)9-14(21)19-20-15-12-3-1-2-4-13(12)18-16(15)22/h1-8,18,22H,9H2
• InChI Key: BBJLYIORRYXLNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)O)N=NC(=O)CS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H12ClN3O4S
• Molecular Weight: 377.8 g/mol

Description

N-(aza(2-oxoindolin-3-ylidene)methyl)-2-((4-chlorophenyl)sulfonyl)ethanamide, also known as AOI-2, is a small molecule that has gained interest in the scientific community due to its potential applications in various fields. AOI-2 is a synthetic compound that is derived from the natural alkaloid, tryptanthrin. It has been found to possess various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.

Scientific Research Applications

Synthesis and Chemical Reactions

• Generation of (2-oxoindolin-3-yl)methanesulfonohydrazides : A study by Zhou, Xia, and Wu (2016) reports a photo-induced catalyst-free reaction involving N-(2-iodoaryl)acrylamide, sulfur dioxide, and hydrazine, leading to diverse (2-oxoindolin-3-yl)methanesulfonohydrazides. This process facilitates the incorporation of the sulfonyl group under mild conditions, suggesting potential applications in synthesizing related compounds for further research and development in organic chemistry and drug design (Zhou, Xia, & Wu, 2016).

• Polyheterocyclic Systems via Multicomponent Reaction : Cao et al. (2019) explored the synthesis of unique polyheterocyclic systems using a multicomponent reaction involving l-proline, alkyl propiolate, and isatin. This study highlights the versatility of isatin derivatives in constructing complex molecular structures, potentially useful in developing novel therapeutic agents or materials with specific properties (Cao et al., 2019).

Applications in Materials Science

• Mesomorphic Behaviour and Optical Properties : Iwan, Janeczek, and Rannou (2009) reported on the synthesis and study of calamitic molecules derived from azomethines, examining their liquid crystal properties and optical behavior. This research indicates potential applications of related compounds in the development of liquid crystal displays and other optical devices (Iwan, Janeczek, & Rannou, 2009).

• Pro-apoptotic Indapamide Derivatives : A study by Yılmaz et al. (2015) synthesized pro-apoptotic indapamide derivatives to evaluate their anticancer activity. This research underscores the medicinal chemistry applications of sulfonyl-containing compounds, particularly in designing new anticancer agents (Yılmaz et al., 2015).